![molecular formula C21H21N3OS B2970387 N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide CAS No. 396724-33-7](/img/structure/B2970387.png)
N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide” is a chemical compound with the molecular formula C22H23N3OS . Its molecular weight is 377.5 g/mol . The compound has a complex structure that includes a dihydrothieno pyrazole ring attached to a phenylacetamide group .
Molecular Structure Analysis
The molecular structure of this compound includes a dihydrothieno pyrazole ring attached to a phenylacetamide group . The InChI string representation of the molecule isInChI=1S/C22H23N3OS/c1-13-5-8-20 (16 (4)9-13)25-21 (18-11-27-12-19 (18)24-25)23-22 (26)17-7-6-14 (2)15 (3)10-17/h5-10H,11-12H2,1-4H3, (H,23,26)
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 377.5 g/mol . It has a computed XLogP3-AA value of 4.6, indicating its relative lipophilicity . The compound has one hydrogen bond donor and three hydrogen bond acceptors . Its topological polar surface area is 72.2 Ų .Scientific Research Applications
Synthesis and Biological Activities
Compounds bearing heterocyclic structures, similar to the specified chemical, have been synthesized and evaluated for their potential biological activities. For instance, derivatives of alkanamide, including those with pyrazole and triazole rings, have been explored for their anticonvulsant activities. These studies reveal that certain heterocyclic modifications can lead to compounds with significant anticonvulsant properties, suggesting potential applications in treating epilepsy and other seizure disorders (Tarikogullari et al., 2010).
Antimicrobial and Antifungal Applications
Research has focused on the synthesis of novel compounds that exhibit antimicrobial and antifungal activities. For example, pyrazole-imidazole hybrids have been synthesized and tested against various bacterial and fungal strains, demonstrating moderate to good inhibitory activity. This indicates the potential of such compounds in developing new antimicrobial and antifungal agents (Punia et al., 2021).
Anticancer Properties
The synthesis and antitumor screening of N-phenylpyrazole derivatives have been conducted, revealing the antitumor potential of these compounds against Ehrlich Ascites Carcinoma tumor cells. This research points to the possibility of developing new anticancer therapies based on the manipulation of pyrazole derivatives (Farag et al., 2008).
Antioxidant Activity
Studies on coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity. These findings suggest that such compounds could be explored further for their potential in mitigating oxidative stress-related diseases (Chkirate et al., 2019).
properties
IUPAC Name |
N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3OS/c1-14-8-9-19(15(2)10-14)24-21(17-12-26-13-18(17)23-24)22-20(25)11-16-6-4-3-5-7-16/h3-10H,11-13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUARCQAGGNKQGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)CC4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.